Cas no 16406-00-1 (Benzo[c][1,2,5]thiadiazol-4-ylmethanol)
![Benzo[c][1,2,5]thiadiazol-4-ylmethanol structure](https://ossimg.kuujia.com/scimg/16500/16406-00-1x500.png)
16406-00-1 structure
Product Name:Benzo[c][1,2,5]thiadiazol-4-ylmethanol
CAS No:16406-00-1
MF:C7H6N2OS
MW:166.200339794159
CID:121647
PubChem ID:10012273
Update Time:2025-04-18
Benzo[c][1,2,5]thiadiazol-4-ylmethanol Chemical and Physical Properties
Names and Identifiers
-
- Benzo[c][1,2,5]thiadiazol-4-ylmethanol
- 2,1,3-Benzothiadiazol-4-ylmethanol
- 2,1,3-Benzothiadiazole-4-methanol
- 4-(Hydroxymethyl)-benzo-2,1,3-thiadiazole
- 4-Hydroxymethyl-2,1,3-benzothiadiazole
- 4-Hydroxymethyl-benz-< 2,1,3> -thiadiazol
- AG-E-13901
- AK143730
- benzo[1,2,5]thiadiazol-4-yl-methanol
- CTK0H2046
- KB-224715
- SureCN7718402
- SCHEMBL7718402
- DTXSID10434079
- 2,1,3-BENZOTHIADIAZOL-4-YLMETHANOL,97per cent
- LASMSURVAZPERF-UHFFFAOYSA-N
- (2,1,3-Benzothiadiazol-4-yl)methanol
- 16406-00-1
- EN300-43744
- 2,1,3-BENZOTHIADIAZOL-4-YLMETHANOL,97%
-
- Inchi： 1S/C7H6N2OS/c10-4-5-2-1-3-6-7(5)9-11-8-6/h1-3,10H,4H2
- InChI Key： LASMSURVAZPERF-UHFFFAOYSA-N
- SMILES： S1N=C2C=CC=C(CO)C2=N1
Computed Properties
- Exact Mass: 166.02018
- Monoisotopic Mass: 166.02008399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 74.2Ų
Experimental Properties
- PSA: 46.01
Benzo[c][1,2,5]thiadiazol-4-ylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019096925-1g |
Benzo[c][1,2,5]thiadiazol-4-ylmethanol |
16406-00-1 | 95% | 1g |
596.40 USD | 2021-06-17 | |
| Chemenu | CM156508-1g |
benzo[c][1,2,5]thiadiazol-4-ylmethanol |
16406-00-1 | 95% | 1g |
$660 | 2023-02-17 | |
| Chemenu | CM156508-1g |
benzo[c][1,2,5]thiadiazol-4-ylmethanol |
16406-00-1 | 95% | 1g |
$660 | 2021-06-08 | |
| Enamine | EN300-43744-0.05g |
(2,1,3-benzothiadiazol-4-yl)methanol |
16406-00-1 | 0.05g |
$792.0 | 2023-05-30 | ||
| Enamine | EN300-43744-0.1g |
(2,1,3-benzothiadiazol-4-yl)methanol |
16406-00-1 | 0.1g |
$829.0 | 2023-05-30 | ||
| Enamine | EN300-43744-0.25g |
(2,1,3-benzothiadiazol-4-yl)methanol |
16406-00-1 | 0.25g |
$867.0 | 2023-05-30 | ||
| Enamine | EN300-43744-0.5g |
(2,1,3-benzothiadiazol-4-yl)methanol |
16406-00-1 | 0.5g |
$905.0 | 2023-05-30 | ||
| Enamine | EN300-43744-1.0g |
(2,1,3-benzothiadiazol-4-yl)methanol |
16406-00-1 | 1g |
$943.0 | 2023-05-30 | ||
| Enamine | EN300-43744-2.5g |
(2,1,3-benzothiadiazol-4-yl)methanol |
16406-00-1 | 2.5g |
$1848.0 | 2023-05-30 | ||
| Enamine | EN300-43744-5.0g |
(2,1,3-benzothiadiazol-4-yl)methanol |
16406-00-1 | 5g |
$2732.0 | 2023-05-30 |
Benzo[c][1,2,5]thiadiazol-4-ylmethanol Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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